Cas no 1003-21-0 (5-Bromo-1-methyl-1H-imidazole)

• Product Name: 5-Bromo-1-methyl-1H-imidazole
• CAS No: 1003-21-0
• MF: C₄H₅BrN₂
• MW: 160.999899625778
• MDL: MFCD01632218
• CID: 40493
• PubChem ID: 1515258
• Update Time: 2025-09-25

5-Bromo-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-methyl-1H-imidazole
• 5-BROMO-1-METHYLIMIDAZOLE
• 5-BROMO-N-METHYLIMIDAZOLE
• 1H-Imidazole,5-bromo-1-methyl-
• 5-Bromo-1-methylimidazole,97%
• 5-BroMo-1-Methyl-1H-iMidazole 97%
• A18006
• AB09509
• 1003-21-0
• AMY3032
• CL2235
• 5-bromo-1-methyl imidazole
• 5-bromo-N-methyl-imidazole
• AKOS005259131
• 5-bromo-1-methyl-imidazole
• EN300-93712
• FT-0657370
• HATLLUIOEIXWGD-UHFFFAOYSA-N
• CS-W001220
• DTXSID60363926
• SCHEMBL308102
• PS-3312
• J-650275
• SY016736
• MFCD01632218
• 5-Bromo-1-methyl-1H-imidazole, 97%
• 1H-Imidazole, 5-bromo-1-methyl-
• BBL101461
• STL555257
• imidazole, 5-bromo-1-methyl-
• 1H-Imidazole, 5-bromo-1-methyl-;

• MDL： MFCD01632218
• Inchi： 1S/C4H5BrN2/c1-7-3-6-2-4(7)5/h2-3H,1H3
• InChI Key： HATLLUIOEIXWGD-UHFFFAOYSA-N
• SMILES： BrC1=CN=CN1C

Computed Properties

• Exact Mass: 159.96400
• Monoisotopic Mass: 159.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• Color/Form: Liquid
• Density: 1.69
• Melting Point: 40-44 °C (lit.)
• Boiling Point: 110°C at 760 mmHg
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: 1.606
• PSA: 17.82000
• LogP: 1.18260

5-Bromo-1-methyl-1H-imidazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides